Cas no 2137629-41-3 (6-chloro-4-N-ethyl-5-fluoroquinoline-3,4-diamine)

• Product Name: 6-chloro-4-N-ethyl-5-fluoroquinoline-3,4-diamine
• CAS No: 2137629-41-3
• MF: C₁₁H₁₁ClFN₃
• MW: 239.676544427872
• CID: 5267681
• Update Time: 2025-06-23

6-chloro-4-N-ethyl-5-fluoroquinoline-3,4-diamine Chemical and Physical Properties

Names and Identifiers

• 6-chloro-N4-ethyl-5-fluoroquinoline-3,4-diamine
• 6-chloro-4-N-ethyl-5-fluoroquinoline-3,4-diamine
• 3,4-Quinolinediamine, 6-chloro-N4-ethyl-5-fluoro-

• Inchi： 1S/C11H11ClFN3/c1-2-15-11-7(14)5-16-8-4-3-6(12)10(13)9(8)11/h3-5H,2,14H2,1H3,(H,15,16)
• InChI Key： NJYWKHLKFXRSSI-UHFFFAOYSA-N
• SMILES： ClC1C=CC2C(C=1F)=C(C(=CN=2)N)NCC

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 241
• XLogP3: 2.6
• Topological Polar Surface Area: 50.9

Additional information on 6-chloro-4-N-ethyl-5-fluoroquinoline-3,4-diamine

Introduction to 6-Chloro-4-N-Ethyl-5-Fluoroquinoline-3,4-Diamine (CAS No. 2137629-41-3)

6-Chloro-4-N-Ethyl-5-fluoroquinoline-3,4-diamine (CAS No. 2137629-41-3) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the quinoline class of heterocyclic compounds, which are known for their diverse biological activities, including antimalarial, antibacterial, and anticancer properties.

The chemical structure of 6-chloro-4-N-ethyl-5-fluoroquinoline-3,4-diamine is characterized by a quinoline core with specific functional groups attached. The presence of a chlorine atom at the 6-position, an ethyl group at the 4-position, and a fluorine atom at the 5-position, along with the diamine functionality at positions 3 and 4, contributes to its unique pharmacological profile. These structural modifications have been shown to enhance the compound's solubility, stability, and bioavailability, making it a promising candidate for further drug development.

Recent studies have explored the potential of 6-chloro-4-N-ethyl-5-fluoroquinoline-3,4-diamine in various therapeutic areas. One notable application is in the treatment of malaria. Malaria remains a significant global health challenge, with millions of cases reported annually. Traditional antimalarial drugs such as chloroquine and artemisinin have faced increasing resistance issues, necessitating the development of new and effective treatments. Research has shown that 6-chloro-4-N-ethyl-5-fluoroquinoline-3,4-diamine exhibits potent antimalarial activity against both chloroquine-sensitive and chloroquine-resistant strains of Plasmodium falciparum. This makes it a valuable candidate for further preclinical and clinical evaluation.

In addition to its antimalarial properties, 6-chloro-4-N-ethyl-5-fluoroquinoline-3,4-diamine has also shown promise in cancer research. Quinolines are known for their ability to interfere with various cellular processes involved in cancer progression, such as DNA replication and cell cycle regulation. Studies have demonstrated that this compound can induce apoptosis in cancer cells by targeting specific signaling pathways. For instance, it has been shown to inhibit the activation of the PI3K/AKT/mTOR pathway, which is frequently dysregulated in various types of cancer. This suggests that 6-chloro-4-N-ethyl-5-fluoroquinoline-3,4-diamine could be developed as a novel anticancer agent.

The pharmacokinetic properties of 6-chloro-4-N-ethyl-5-fluoroquinoline-3,4-diamine have also been investigated. Preclinical studies have shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. The compound has good oral bioavailability and a reasonable half-life, which are important factors for its potential use as an orally administered drug. Additionally, it has been found to have low toxicity in animal models, further supporting its safety profile.

To further understand the mechanisms underlying the biological activities of 6-chloro-4-N-ethyl-5-fluoroquinoline-3,4-diamine, researchers have conducted molecular docking studies and in vitro assays. These studies have provided insights into how the compound interacts with specific protein targets involved in disease pathways. For example, molecular docking simulations have revealed that the compound can bind to key residues in the active site of enzymes involved in malaria parasite metabolism and cancer cell survival.

In conclusion, 6-chloro-4-N-Ethyl-5-fluoroquinoline-3,4-diamine (CAS No. 2137629-41-3) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in areas such as antimalarial therapy and cancer treatment. Ongoing studies are expected to provide more detailed insights into its mechanisms of action and clinical potential.